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Compound of Interest

Compound Name:
4E-Deacetylchromolaenide 4'-O-

acetate

Cat. No.: B15592323 Get Quote

This technical guide provides a comprehensive overview of the chemical structure, properties,

and known biological context of 4E-Deacetylchromolaenide 4'-O-acetate, a sesquiterpene

lactone. The information is curated for researchers, scientists, and professionals in drug

development.

Chemical Structure and Properties
4E-Deacetylchromolaenide 4'-O-acetate is a natural product belonging to the germacrane

class of sesquiterpene lactones. Its chemical structure is characterized by a ten-membered

carbocyclic ring fused to a γ-lactone ring, a common feature of many bioactive compounds

isolated from plants of the Asteraceae family.

Table 1: Chemical and Physical Properties of 4E-Deacetylchromolaenide 4'-O-acetate

Property Value Source

CAS Number 104736-09-6 ChemFaces

Molecular Formula C22H28O7 ChemFaces

Molecular Weight 404.45 g/mol ChemFaces

Class Sesquiterpene Lactone Yunnan Crelib Bio-Tech
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Note: Detailed experimental spectroscopic data (NMR, IR, Mass Spectrometry) for 4E-
Deacetylchromolaenide 4'-O-acetate is not readily available in the public domain. The

structural confirmation would typically rely on a combination of these techniques.

Experimental Protocols
While a specific protocol for the isolation of 4E-Deacetylchromolaenide 4'-O-acetate is not

detailed in the available literature, a general methodology for the extraction and isolation of

sesquiterpene lactones from Chromolaena species can be described as follows.

General Isolation and Purification of Sesquiterpene
Lactones from Chromolaena species
This protocol outlines a typical workflow for the phytochemical analysis and isolation of

sesquiterpene lactones.
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Extraction

Fractionation

Purification

Structure Elucidation

Dried & Powdered Plant Material
(e.g., Chromolaena odorata)

Maceration or Soxhlet Extraction
(e.g., with Ethanol or Methanol)

Crude Extract

Solvent-Solvent Partitioning
(e.g., Hexane, Ethyl Acetate, Water)

Hexane, Ethyl Acetate,
Aqueous Fractions

Column Chromatography
(Silica Gel or Sephadex)

Preparative HPLC

Isolated 4E-Deacetylchromolaenide
4'-O-acetate

Spectroscopic Analysis
(NMR, MS, IR)
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Sesquiterpene Lactones

Anticancer

Cytotoxicity

Anti-inflammatory

NF-κB Inhibition

Antimicrobial

Antibacterial/Antifungal

Insecticidal

Antifeedant
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[https://www.benchchem.com/product/b15592323#chemical-structure-of-4e-
deacetylchromolaenide-4-o-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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